Cas no 2228474-81-3 (1-(1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropyl)ethan-1-amine)

• Product Name: 1-(1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropyl)ethan-1-amine
• CAS No: 2228474-81-3
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5943431
• PubChem ID: 165976253
• Update Time: 2025-05-22

1-(1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropyl)ethan-1-amine
• 1-(1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)ethan-1-amine
• 2228474-81-3
• EN300-1759452

• Inchi： 1S/C13H17N3/c1-9(14)13(5-6-13)11-8-16(2)12-10(11)4-3-7-15-12/h3-4,7-9H,5-6,14H2,1-2H3
• InChI Key： HXVUVQYIZLONJQ-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2=CN(C)C3C2=CC=CN=3)CC1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropyl)ethan-1-amine

Comprehensive Overview of 1-(1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)ethan-1-amine (CAS No. 2228474-81-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, 1-(1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)ethan-1-amine (CAS No. 2228474-81-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolopyridine core and cyclopropylamine moiety, is being extensively studied for its potential applications in various therapeutic areas. Researchers and pharmaceutical companies are particularly intrigued by its structural features, which may offer novel mechanisms of action in targeting specific biological pathways.

The compound's pyrrolopyridine scaffold is a privileged structure in drug design, often associated with high binding affinity and selectivity. The incorporation of a cyclopropyl group further enhances its stability and metabolic resistance, making it a promising candidate for further development. Recent studies have highlighted its potential in addressing unmet medical needs, particularly in areas such as central nervous system (CNS) disorders and oncology. These fields are currently among the most searched topics in scientific literature and AI-driven research platforms, reflecting the growing demand for innovative treatments.

One of the key advantages of 1-(1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)ethan-1-amine lies in its ability to modulate specific receptors or enzymes with high precision. This property aligns with the current trend in precision medicine, where tailored therapies are designed to target individual patient profiles. The compound's potential to cross the blood-brain barrier (BBB) is another area of active investigation, as it could open doors to treating neurodegenerative diseases like Alzheimer's and Parkinson's, which remain high-priority topics in global health discussions.

From a synthetic chemistry perspective, the preparation of CAS No. 2228474-81-3 involves sophisticated multi-step processes that underscore the advancements in modern organic synthesis. The compound's amine functionality and heterocyclic framework present opportunities for further derivatization, enabling the exploration of structure-activity relationships (SAR). This aspect is particularly relevant to researchers searching for scaffold hopping strategies or fragment-based drug design methodologies, which are frequently queried in academic and industrial settings.

In the context of drug discovery pipelines, 1-(1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)ethan-1-amine represents a valuable intermediate or lead compound. Its physicochemical properties, including logP and polar surface area, suggest favorable drug-like characteristics that are crucial for oral bioavailability. These parameters are often the focus of ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, a hot topic in pharmaceutical research as evidenced by the surge in related publications and conference presentations.

The compound's potential extends beyond therapeutic applications. In the realm of chemical biology, it could serve as a versatile tool for probing biological systems or validating new targets. This aligns with the increasing interest in target identification and mechanism of action studies, which dominate many scientific search queries. Furthermore, its structural novelty makes it an attractive subject for computational chemistry and molecular modeling investigations, areas that have gained tremendous traction with the rise of AI-assisted drug discovery.

As the scientific community continues to explore CAS No. 2228474-81-3, its significance in addressing current challenges in healthcare becomes increasingly apparent. The compound embodies the intersection of medicinal chemistry innovation and therapeutic potential, two concepts that consistently rank high in research priorities and funding allocations. With ongoing studies and potential clinical developments, this molecule may well represent the next generation of breakthrough therapies in areas of critical medical need.

The growing body of research surrounding 1-(1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)ethan-1-amine underscores its importance in contemporary drug discovery. From its unique chemical structure to its potential therapeutic applications, this compound continues to capture the attention of researchers worldwide. As the pharmaceutical industry shifts toward more targeted and personalized approaches, molecules like this one will likely play pivotal roles in shaping the future of medicine.